Cas no 54918-02-4 (b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-)

• Product Name: b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• CAS No: 54918-02-4
• MF: C₉H₁₁N₃O₆
• MW: 257.200142145157
• CID: 377198
• PubChem ID: 150619
• Update Time: 2025-04-19

b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• (2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolane-2-carboxamide
• 1-Deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-ribofuranur onamide
• beta-D-Ribofuranuronamide, 1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• 1-Deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-ribofuranuronamide
• 1'-Uracil-1-yl-beta-D-ribofuranuronamide
• 54918-02-4
• SCHEMBL14384430

• Inchi： 1S/C9H11N3O6/c10-7(16)6-4(14)5(15)8(18-6)12-2-1-3(13)11-9(12)17/h1-2,4-6,8,14-15H,(H2,10,16)(H,11,13,17)/t4-,5+,6-,8+/m0/s1
• InChI Key： KRMPSSVTJAZMOA-SKHQTKALSA-N
• SMILES： O1[C@H](C(N)=O)[C@H]([C@H]([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 257.06478508g/mol
• Monoisotopic Mass: 257.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 142Ų